Cas no 1040672-89-6 (8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1040672-89-6
• MF: C₁₅H₁₈FN₃O₄S
• MW: 355.384525775909
• CID: 5892211
• PubChem ID: 27377664
• Update Time: 2025-05-30

8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024507881
• VU0642765-1
• 8-(2-fluorophenyl)sulfonyl-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• SR-01000922450
• SR-01000922450-1
• 8-((2-fluorophenyl)sulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5347-0035
• 1040672-89-6

• Inchi： 1S/C15H18FN3O4S/c1-17-13(20)15(18(2)14(17)21)7-9-19(10-8-15)24(22,23)12-6-4-3-5-11(12)16/h3-6H,7-10H2,1-2H3
• InChI Key： JTDQULHHYUTPRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCC2(C(N(C)C(N2C)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 355.10020540g/mol
• Monoisotopic Mass: 355.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.4Ų

Additional information on 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Professional Introduction to Compound with CAS No. 1040672-89-6 and Product Name: 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Compound with the CAS number 1040672-89-6 and the product name 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic triazines, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a fluorobenzenesulfonyl moiety in its structure suggests a high degree of molecular complexity and functionality, making it a promising candidate for further investigation in drug discovery and development.

The spirocyclic core of this compound, specifically the triazaspiro[4.5]decane scaffold, contributes to its distinctive conformational flexibility. Spirocyclic compounds are known for their rigid yet adaptable molecular frameworks, which can be advantageous in binding to biological targets with high specificity. The 1,3-dimethyl substitution on the triazine ring further enhances the compound's steric profile, potentially influencing its interactions with biological receptors.

The 2-fluorobenzenesulfonyl group is a key feature that imparts unique electronic and steric properties to the molecule. Fluoro-substituted aromatic compounds are widely recognized for their ability to modulate metabolic stability and binding affinity. In particular, the fluorine atom can participate in favorable interactions with biological targets, such as hydrogen bonding or π-stacking interactions, thereby improving the compound's pharmacological efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of complex molecules like this one. Molecular modeling studies suggest that 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibits favorable solubility and metabolic stability characteristics. These properties are critical for ensuring that the compound remains effective throughout its intended biological half-life.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of structural features such as the spirocyclic core and the fluorobenzenesulfonyl group makes it an intriguing candidate for further exploration in this therapeutic area.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the triazaspiro[4.5]decane scaffold requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis methods, have been employed to construct this complex molecule efficiently.

As research in medicinal chemistry continues to evolve, compounds like 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione are expected to play a crucial role in developing novel therapeutic agents. The unique structural features of this compound provide a foundation for designing molecules with enhanced pharmacological profiles. Future studies will likely focus on optimizing its chemical structure to improve its bioavailability and therapeutic efficacy.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one. By analyzing vast datasets of chemical structures and their biological activities, computational models can predict the potential success of new compounds with remarkable accuracy. This approach has already demonstrated its utility in identifying lead compounds for various therapeutic areas.

The development of novel pharmaceuticals is often hindered by challenges in achieving optimal pharmacokinetic properties. However, compounds like 8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione offer a glimpse into how structural innovation can overcome these obstacles. The presence of multiple functional groups allows for fine-tuning of physicochemical properties such as solubility and permeability.

In conclusion,8-(2-fluorobenzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040672-89-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic applications.